Cas no 1249444-92-5 (N-cyclobutyl-3-fluoroaniline)

• Product Name: N-cyclobutyl-3-fluoroaniline
• CAS No: 1249444-92-5
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• CID: 4581215
• PubChem ID: 61778890
• Update Time: 2025-10-29

N-cyclobutyl-3-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• N-cyclobutyl-3-fluoroaniline

• Inchi： 1S/C10H12FN/c11-8-3-1-6-10(7-8)12-9-4-2-5-9/h1,3,6-7,9,12H,2,4-5H2
• InChI Key： KFUHREDXJWKVAJ-UHFFFAOYSA-N
• SMILES： C1(NC2CCC2)=CC=CC(F)=C1

Additional information on N-cyclobutyl-3-fluoroaniline

N-cyclobutyl-3-fluoroaniline (CAS No. 124944-92-5): A Comprehensive Overview

N-cyclobutyl-3-fluoroaniline, also known as CAS No. 124944-92-5, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclobutyl group with a fluoro-substituted aniline moiety, making it a valuable building block in synthetic chemistry.

The molecular structure of N-cyclobutyl-3-fluoroaniline consists of a benzene ring substituted with a fluorine atom at the meta position and an amino group attached to a cyclobutane ring. This combination imparts the compound with distinct electronic and steric properties, rendering it suitable for a wide range of applications. Recent studies have highlighted its potential in drug discovery, where its unique electronic properties make it an attractive candidate for designing bioactive molecules.

One of the most notable aspects of N-cyclobutyl-3-fluoroaniline is its role in the synthesis of advanced materials. Researchers have explored its use in creating novel polymers and hybrid materials, leveraging its ability to form stable bonds under various reaction conditions. For instance, recent advancements in polymer chemistry have demonstrated how this compound can be employed as a monomer to produce high-performance polymers with tailored mechanical and thermal properties.

In the field of catalysis, N-cyclobutyl-3-fluoroaniline has shown promise as a ligand in transition metal catalysts. Its ability to coordinate with metal centers while maintaining structural integrity has made it a valuable component in catalytic systems designed for selective organic transformations. A study published in 2023 revealed that this compound significantly enhances the activity and selectivity of palladium catalysts in cross-coupling reactions, which are critical in pharmaceutical and agrochemical industries.

The synthesis of N-cyclobutyl-3-fluoroaniline typically involves multi-step processes that combine nucleophilic aromatic substitution with cycloaddition reactions. Recent optimizations have focused on improving the efficiency and sustainability of these processes, often incorporating green chemistry principles to minimize environmental impact.

Beyond its chemical applications, N-cyclobutyl-3-fluoroaniline has also found utility in analytical chemistry as a chiral resolving agent. Its ability to induce enantioselectivity in chromatographic separations has made it an essential tool for analyzing chiral compounds, particularly in the pharmaceutical sector where enantiomeric purity is crucial.

In conclusion, N-cyclobutyl-3-fluoroaniline (CAS No. 124944-92-5) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthetic and catalytic methodologies, continues to expand its potential uses, making it an indispensable compound for researchers and industry professionals alike.